Cas no 1804145-60-5 (ethyl 4-amino-5-fluoropyridine-2-carboxylate)

• Product Name: ethyl 4-amino-5-fluoropyridine-2-carboxylate
• CAS No: 1804145-60-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• MDL: MFCD28946451
• CID: 4617761
• Update Time: 2025-05-20

ethyl 4-amino-5-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-5-fluoropicolinate
• Ethyl 4-Amino-5-fluoropyridine-2-carboxylate
• SY225210
• ethyl 4-amino-5-fluoropyridine-2-carboxylate

• MDL： MFCD28946451
• Inchi： 1S/C8H9FN2O2/c1-2-13-8(12)7-3-6(10)5(9)4-11-7/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key： WETHRCVLRAXBAE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OCC)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 65.2

Additional information on ethyl 4-amino-5-fluoropyridine-2-carboxylate

ethyl 4-amino-5-fluoropyridine-2-carboxylate (CAS No. 1804145-60-5): A Key Intermediate in Modern Pharmaceutical Synthesis

ethyl 4-amino-5-fluoropyridine-2-carboxylate, identified by its Chemical Abstracts Service number (CAS No. 1804145-60-5), is a versatile intermediate that has garnered significant attention in the pharmaceutical and chemical industries. This compound, featuring a fluorinated pyridine core with amino and ester functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Its unique structural attributes make it particularly valuable in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

The< strong>fluoropyridine scaffold present in ethyl 4-amino-5-fluoropyridine-2-carboxylate is well-documented for its ability to enhance drug bioavailability, metabolic stability, and binding affinity to biological targets. The introduction of a fluorine atom at the 5-position of the pyridine ring further modulates these properties, making it an attractive moiety for medicinal chemists. Recent studies have highlighted the role of fluorinated pyridines in improving the pharmacokinetic profiles of small-molecule inhibitors, particularly in kinase inhibitors used for oncological applications.

In the realm of drug discovery, ethyl 4-amino-5-fluoropyridine-2-carboxylate has been employed in the synthesis of novel therapeutic agents. For instance, researchers have leveraged this intermediate to develop potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways and are implicated in autoimmune diseases such as rheumatoid arthritis. The< strong>amino group at the 4-position provides a handle for further functionalization, allowing for the introduction of diverse pharmacophores that can optimize binding interactions with target proteins.

Moreover, the< strong>ester functionality at the 2-position of ethyl 4-amino-5-fluoropyridine-2-carboxylate offers flexibility in synthetic routes. It can be readily hydrolyzed to yield the corresponding carboxylic acid, enabling further derivatization into amides, acids, or other pharmacologically relevant moieties. This adaptability has made it a preferred choice for medicinal chemists seeking to explore structure-activity relationships (SAR) in their drug development pipelines.

Recent advancements in computational chemistry have further underscored the importance of ethyl 4-amino-5-fluoropyridine-2-carboxylate in modern drug design. Molecular modeling studies have demonstrated that fluorinated pyridines can engage in favorable interactions with biological targets, including hydrogen bonding and π-stacking interactions. These insights have guided the rational design of next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has also recognized the potential of ethyl 4-amino-5-fluoropyridine-2-carboxylate in addressing emerging infectious diseases. The rise of antibiotic-resistant pathogens has necessitated the development of novel antimicrobial agents, and fluorinated heterocycles have emerged as promising candidates. Preclinical studies have shown that derivatives of this compound exhibit potent activity against Gram-negative bacteria and fungi by inhibiting essential metabolic pathways.

In conclusion, ethyl 4-amino-5-fluoropyridine-2-carboxylate (CAS No. 1804145-60-5) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and synthetic versatility have positioned it as a pivotal component in the development of drugs targeting a wide spectrum of diseases. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.